Cas no 908856-67-7 (5-Cyclopentyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-Cyclopentyl-1,2-oxazole-3-carboxylic acid
• CAS No: 908856-67-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD07377300
• CID: 4524609
• PubChem ID: 57426031
• Update Time: 2025-04-24

5-Cyclopentyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopentyl-1,2-oxazole-3-carboxylic acid
• 5-Cyclopentylisoxazole-3-carboxylic acid
• EN300-712400
• SY268278
• A1-12573
• 908856-67-7
• MFCD07377300
• SCHEMBL892137
• KGTFQUOPSNNCTE-UHFFFAOYSA-N
• CS-0081526
• 5-cyclopentyl-isoxazole-3-carboxylic acid
• D74330
• ILB85667
• AKOS017531091
• 5-cyclopentyl-isoxazole-3-carboxylicacid

• MDL： MFCD07377300
• Inchi： 1S/C9H11NO3/c11-9(12)7-5-8(13-10-7)6-3-1-2-4-6/h5-6H,1-4H2,(H,11,12)
• InChI Key： KGTFQUOPSNNCTE-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC2)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 370.7±30.0 °C at 760 mmHg
• Flash Point: 178.0±24.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Cyclopentyl-1,2-oxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)